molecular formula C6H4N4O B1314553 Pyridine-4-carbonyl azide

Pyridine-4-carbonyl azide

Cat. No. B1314553
M. Wt: 148.12 g/mol
InChI Key: VYMROWZUHYKURR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyridine-4-carbonyl azide is a useful research compound. Its molecular formula is C6H4N4O and its molecular weight is 148.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyridine-4-carbonyl azide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyridine-4-carbonyl azide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Pyridine-4-carbonyl azide

Molecular Formula

C6H4N4O

Molecular Weight

148.12 g/mol

IUPAC Name

pyridine-4-carbonyl azide

InChI

InChI=1S/C6H4N4O/c7-10-9-6(11)5-1-3-8-4-2-5/h1-4H

InChI Key

VYMROWZUHYKURR-UHFFFAOYSA-N

Canonical SMILES

C1=CN=CC=C1C(=O)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.15 g of isonicotinic acid and 5.55 g of triethylamine were dissolved in 50 ml of acetone. 6 g of ethyl chloroformate were added dropwise to this solution which had been cooled to -10° C. After 2 hours a solution of 5 g of NaN3 dissolved in 20 ml of H2O was added dropwise at 0° C. After 1 hour at room temperature the solid was filtered off and discarded. The solution was distilled at room temperature and the residue was extracted with dichloromethane. After drying over MgSO4 the solvent was distilled off and the liquid remaining behind was filtered over silica gel with dichloromethane as the eluent. There was obtained 4-pyridylcarboxylic acid azide as a colorless liquid which crystallized in a deep freezer (-18° C.). IR: 2141, 2190 cm-1 (N3).
Quantity
6.15 g
Type
reactant
Reaction Step One
Quantity
5.55 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
6 g
Type
reactant
Reaction Step Two
Name
Quantity
5 g
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Three

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